Cas no 84813-80-9 (Me esteer-Hypocretenoic acid)

Me esteer-Hypocretenoic acid structure
Product name:Me esteer-Hypocretenoic acid
CAS No:84813-80-9
MF:C16H20O4
MW:276.328
CID:2042559
Me esteer-Hypocretenoic acid Chemical and Physical Properties
Names and Identifiers
-
- Me esteer-Hypocretenoic acid
- methyl hypocretenoate
-
- Inchi: InChI=1S/C16H20O4/c1-9-5-6-12(11(3)15(18)20-4)8-16(19)10(2)7-13(17)14(9)16/h7,12,19H,3,5-6,8H2,1-2,4H3
- InChI Key: LYUNLVGDPZGFCA-UHFFFAOYSA-N
- SMILES: COC(=O)C(=C)C1CCC(C)=C2C(=O)C=C(C)C2(O)C1 |t:10,14|
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- XLogP3: 0.789
Me esteer-Hypocretenoic acid Related Literature
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Suying Hou,Yongcun Zou,Xianchun Liu,Xiaodan Yu,Bo Liu,Xiujuan Sun,Yan Xing CrystEngComm, 2011,13, 835-840
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Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
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Mei Zhou RSC Adv., 2016,6, 113322-113326
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M. Rodrigues,L. Russo,E. Aguiló,L. Rodríguez,I. Ott,L. Pérez-García RSC Adv., 2016,6, 2202-2209
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